Cas no 2413878-94-9 (tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate
• CAS No: 2413878-94-9
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5675436
• PubChem ID: 165768315
• Update Time: 2025-05-21

tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413878-94-9
• EN300-26665342
• tert-butyl N-[(4-hydroxyquinolin-7-yl)methyl]carbamate
• tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate

• Inchi： 1S/C15H18N2O3/c1-15(2,3)20-14(19)17-9-10-4-5-11-12(8-10)16-7-6-13(11)18/h4-8H,9H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： HUSMHMCRYBYBEC-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC2C(C=CNC=2C=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate

tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate (CAS No. 2413878-94-9) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as TBQMC, is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure. The presence of the tert-butyl group and the hydroxyl substituent on the quinoline ring imparts unique characteristics to this molecule, making it a subject of interest in both academic and industrial research.

The structure of tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate is characterized by a quinoline ring system with a hydroxyl group at position 4 and a tert-butyl carbamate group at position 7. This arrangement not only enhances the molecule's stability but also contributes to its potential as a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of novel materials, including advanced polymers and bioactive compounds.

One of the most notable aspects of TBQMC is its ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations. These reactions are pivotal in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. For instance, researchers have explored its use in the creation of bioisosteric replacements for existing drugs, which can improve pharmacokinetic properties without altering the core therapeutic activity.

In terms of applications, tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate has found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its incorporation into coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation technologies.

Recent advancements in green chemistry have also brought attention to TBQMC as a potential precursor for eco-friendly products. By utilizing renewable feedstocks and catalytic processes, chemists can synthesize TBQMC derivatives with reduced environmental impact. This aligns with global efforts to promote sustainable practices in the chemical industry.

The synthesis of tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate typically involves multi-step reactions, starting from quinoline derivatives and proceeding through functionalization steps to introduce the desired substituents. The optimization of these reaction conditions has been a focal point for researchers aiming to enhance yield and purity. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing energy consumption.

In conclusion, tert-butyl N-(4-hydroxyquinolin-7-yl)methylcarbamate (CAS No. 2413878-94-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for chemists striving to develop innovative solutions in drug discovery, materials science, and sustainable chemistry.